5-(4-ethoxyphenyl)-N-(4-((2-methylpiperidin-1-yl)sulfonyl)phenyl)isoxazole-3-carboxamide
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Description
5-(4-ethoxyphenyl)-N-(4-((2-methylpiperidin-1-yl)sulfonyl)phenyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C24H27N3O5S and its molecular weight is 469.56. The purity is usually 95%.
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Scientific Research Applications
1. Antagonistic Properties and Pharmacological Evaluation
A study by Liao et al. (2000) focused on synthesizing and evaluating a series of analogues as potent and selective 5-HT(1B/1D) antagonists. These compounds showed pronounced effects in various tests, suggesting their potential in pharmacological applications, particularly in relation to serotonin receptors.
2. Cytotoxicity and Anticancer Properties
Research by Ravichandiran et al. (2019) focused on synthesizing phenylaminosulfanyl-1,4‐naphthoquinone derivatives, evaluating their cytotoxic activity against various cancer cell lines. Certain compounds exhibited potent cytotoxic activity and induced apoptosis in cancer cells, indicating their potential as anticancer agents.
3. Anti-Inflammatory and Analgesic Applications
A study by Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, evaluating them as COX inhibitors with analgesic and anti-inflammatory activities. The results showed significant activity, making these compounds candidates for therapeutic applications in pain and inflammation management.
4. Drug Metabolism and Biocatalysis
The study by Zmijewski et al. (2006) demonstrated the use of microbial-based biocatalytic systems to produce mammalian metabolites of certain drugs for structural characterization. This approach aids in understanding drug metabolism and can assist in clinical investigations.
5. Isoxazole-Containing Sulfonamides in Enzyme Inhibition
Research by Altug et al. (2017) synthesized isoxazole-containing sulfonamides and evaluated their inhibitory activity against human carbonic anhydrase isoforms. The novel compounds showed excellent inhibitory activity against certain isoforms, suggesting potential therapeutic applications.
properties
IUPAC Name |
5-(4-ethoxyphenyl)-N-[4-(2-methylpiperidin-1-yl)sulfonylphenyl]-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N3O5S/c1-3-31-20-11-7-18(8-12-20)23-16-22(26-32-23)24(28)25-19-9-13-21(14-10-19)33(29,30)27-15-5-4-6-17(27)2/h7-14,16-17H,3-6,15H2,1-2H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMBQMUVPTJRTML-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=CC(=NO2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N4CCCCC4C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-ethoxyphenyl)-N-(4-((2-methylpiperidin-1-yl)sulfonyl)phenyl)isoxazole-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.